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Compound of Interest

Compound Name: Monosodium malonate

Cat. No.: B1262178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers an in-depth review of the available safety data for monosodium
malonate and its related salts. Due to a notable lack of a comprehensive, publicly available

Safety Data Sheet (SDS) specifically for monosodium malonate (CAS No. 2922-55-6), this

document compiles and critically assesses information from various sources for related

compounds, including disodium malonate and other sodium malonate salts. This guide

highlights the existing data, discrepancies in hazard classifications, and outlines standard

experimental protocols for toxicological assessment.

Comparative Analysis of Hazard Classifications
A review of safety data sheets for various sodium malonate salts reveals significant

inconsistencies in their GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classifications. While some suppliers classify their products as non-hazardous,

others indicate specific health risks. These discrepancies may arise from impurities, the

physical form of the substance (e.g., anhydrous vs. monohydrate), or the nature of the product

(e.g., pure substance vs. a solution).

The following table summarizes the GHS hazard statements found for different sodium

malonate products. It is crucial to consult the specific SDS for the product in use.
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Product Description GHS Hazard Statement(s) Source

3.4 M Sodium malonate pH 7.0

H302: Harmful if

swallowedH312: Harmful in

contact with skinH315: Causes

skin irritationH317: May cause

an allergic skin reactionH319:

Causes serious eye

irritationH332: Harmful if

inhaledH335: May cause

respiratory irritation

Hampton Research[1]

Sodium Malonate

Acute Tox. 4; Skin Irrit. 2; Eye

Irrit. 2; H302, H332, H315,

H319

TMMedia[2]

Sodium malonate dibasic
Not considered a hazardous

substance
Santa Cruz Biotechnology[3]

Disodium malonate Not classified Loba Chemie[4][5]

Sodium malonate dibasic

monohydrate

Not a hazardous substance or

mixture
Sigma-Aldrich

Toxicological Data
Quantitative toxicological data for monosodium malonate is not readily available. The

following data has been reported for disodium malonate.

Substance Test Type
Route of
Administrat
ion

Species Value Source

Disodium

malonate
LD50

Intraperitonea

l
Mouse 1,550 mg/kg

Haz-Map,

RTECS[6][7]
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Experimental Protocols for Toxicological
Assessment
For substances with limited toxicological data like monosodium malonate, standardized

testing guidelines from the Organisation for Economic Co-operation and Development (OECD)

are employed to determine their potential hazards. The following are summaries of key

experimental protocols relevant to the hazards identified for some forms of sodium malonate.

Acute Oral Toxicity (OECD Test Guideline 420, 423, or
425)
These guidelines are used to determine the amount of a substance that causes adverse effects

when administered orally in a single dose.[3]

Principle: A test substance is administered orally to a group of fasted animals at one of the

defined dose levels. The animals are observed for a defined period for signs of toxicity and

mortality.

Methodology:

Animal Selection: Typically, young adult rats of a single sex (usually females) are used.[8]

Dosing: The substance is administered in a single dose via gavage.[8] Dosing can be

done in a stepwise procedure using fixed doses (e.g., 5, 50, 300, 2000 mg/kg).[8]

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.[8]

Endpoint: The test allows for the determination of the LD50 (the statistically estimated

dose that is expected to be lethal to 50% of the animals) or the classification of the

substance into a GHS toxicity category.[3]

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)
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This guideline assesses the potential of a substance to cause reversible or irreversible skin

damage.[9]

Principle: A single dose of the test substance is applied to a small area of the skin of an

animal. The site is observed for signs of erythema (redness) and edema (swelling).

Methodology:

Animal Selection: The albino rabbit is the preferred species.[9]

Application: Approximately 0.5 g of the solid substance is applied to a small patch of

shaved skin and held in place with a porous gauze dressing for a 4-hour exposure period.

[9]

Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours

after patch removal. Observations continue for up to 14 days to assess the reversibility of

any effects.[9]

Endpoint: The severity and reversibility of the skin reactions are scored to classify the

substance's irritation potential.[9]

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)
This test evaluates the potential of a substance to cause damage to the eye.[10][11]

Principle: A single dose of the test substance is applied to one eye of an animal, with the

other eye serving as a control. The eyes are examined for corneal opacity, iritis, conjunctival

redness, and chemosis (swelling).

Methodology:

Animal Selection: Healthy, young adult albino rabbits are typically used.[2]

Application: A small amount of the test substance is instilled into the conjunctival sac of

one eye.[10]
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Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[11] The

observation period can be extended up to 21 days to assess the reversibility of effects.[4]

Endpoint: The scores for corneal, iris, and conjunctival effects are used to classify the

substance's potential for eye irritation or serious eye damage.[11] The use of analgesics

and anesthetics is recommended to minimize animal distress.[10]

Logical Structure of a Safety Data Sheet (SDS)
The following diagram illustrates the logical flow and key sections of a standard Safety Data

Sheet, providing a framework for understanding the comprehensive safety information that

should be available for a chemical substance.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identification & Hazards

Response Measures

Handling & Exposure

Properties & Stability

Other Information
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Section 2: Hazard(s) Identification Section 4: First-Aid Measures

Informs

Section 3: Composition/Information on Ingredients Section 5: Fire-Fighting Measures Section 7: Handling and Storage

Guides

Section 6: Accidental Release Measures Section 8: Exposure Controls/Personal Protection Section 9: Physical and Chemical Properties

Relates to

Section 10: Stability and Reactivity Section 12: Ecological Information

Impacts

Section 11: Toxicological Information Section 13: Disposal Considerations

Section 14: Transport Information

Section 15: Regulatory Information

Section 16: Other Information

Click to download full resolution via product page

Caption: Logical flow of information in a Safety Data Sheet (SDS).
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Conclusion and Recommendations
The available safety data for monosodium malonate is incomplete, and the information for

related sodium malonate salts is conflicting. Researchers, scientists, and drug development

professionals should exercise caution and:

Always consult the specific SDS provided by the supplier for the exact material being used.

Assume the most stringent hazard classification when data is conflicting or unavailable,

implementing appropriate personal protective equipment (gloves, eye protection) and

engineering controls (e.g., use in a well-ventilated area or fume hood).

Consider conducting toxicological testing based on OECD guidelines if monosodium
malonate is a critical component in a formulation intended for further development, to

ensure a comprehensive understanding of its safety profile.

This guide serves as a summary of the currently available information and should be used in

conjunction with professional judgment and a thorough risk assessment for any experimental

work involving monosodium malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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